Cas no 941871-83-6 (N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide)
N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide
- 2-Furancarboxamide, N-[6-ethoxy-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-
- (Z)-N-(6-ethoxy-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)furan-2-carboxamide
- SR-01000908661
- 941871-83-6
- AKOS024606848
- SR-01000908661-1
- F1365-3336
- N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide
- N-(6-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)furan-2-carboxamide
-
- Inchi: 1S/C17H14N2O3S/c1-3-9-19-13-8-7-12(21-4-2)11-15(13)23-17(19)18-16(20)14-6-5-10-22-14/h1,5-8,10-11H,4,9H2,2H3
- InChI Key: HLPSMRSSVYSKKB-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C(N=C1N(CC#C)C2=CC=C(OCC)C=C2S1)=O
Computed Properties
- Exact Mass: 326.07251349g/mol
- Monoisotopic Mass: 326.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 527
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- Density: 1.25±0.1 g/cm3(Predicted)
- Boiling Point: 487.1±55.0 °C(Predicted)
- pka: -2.51±0.20(Predicted)
N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1365-3336-2μmol |
N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide |
941871-83-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1365-3336-5μmol |
N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide |
941871-83-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1365-3336-10μmol |
N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide |
941871-83-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1365-3336-20μmol |
N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide |
941871-83-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1365-3336-1mg |
N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide |
941871-83-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1365-3336-2mg |
N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide |
941871-83-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1365-3336-3mg |
N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide |
941871-83-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1365-3336-4mg |
N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide |
941871-83-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1365-3336-5mg |
N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide |
941871-83-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1365-3336-10mg |
N-[(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]furan-2-carboxamide |
941871-83-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide
N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide (CAS No. 941871-83-6): An Overview
N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide (CAS No. 941871-83-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazoles and features a unique structural arrangement that includes an ethoxy group, a propargyl group, and a furan ring. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.
The structure of N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide is characterized by its benzothiazole core, which is a heterocyclic compound consisting of a benzene ring fused with a thiazole ring. The presence of the furan ring adds to the compound's aromaticity and reactivity. The ethoxy group and the propargyl group further enhance its solubility and reactivity, making it suitable for various chemical reactions and biological assays.
Recent research has focused on the pharmacological properties of N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide. Studies have shown that this compound exhibits potent antimicrobial activity against a wide range of bacteria and fungi. The mechanism of action is believed to involve the disruption of cell membranes and the inhibition of essential enzymes, leading to cell death. This makes it a valuable candidate for the development of new antimicrobial agents.
In addition to its antimicrobial properties, N-(2Z)-6-ethoxy-3-(prop-2-yinl)-2,3-dihydro-l,3-benzothiazol-Z-yldenefuran-Z-carboxamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-lbeta. This suggests that it may have potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease.
The synthesis of N-(2Z)-6-ethoxy-3-(prop-yn-l-yl)-2,3-dihydro-l,3-benzothiazol-Z-yldenefuran-Z-carboxamide involves several steps, including the formation of the benzothiazole core, the introduction of the ethoxy group, and the addition of the propargyl group. The synthesis process is highly optimized to ensure high yields and purity. Recent advancements in synthetic methods have made it possible to produce this compound on a larger scale, facilitating further research and development.
The biological activity of N-(2Z)-6-ethoxy-3-(prop-yn-l-yl)-2,3-bihydro-l,benzothiazol-Z-yldenefuran-Z-carboxamide has been extensively studied using various in vitro and in vivo models. In cell culture experiments, it has been shown to exhibit selective cytotoxicity against cancer cells while sparing normal cells. This selective toxicity is attributed to its ability to induce apoptosis through the activation of caspases and the disruption of mitochondrial function.
Clinical trials are currently underway to evaluate the safety and efficacy of N-(2Z)-6-ethoxy-3-(prop-yn-l-yl)-2,3-bihydro-l,benzothiazol-Z-yldenefuran-Z-carboxamide in treating various diseases. Preliminary results from phase I trials have shown promising outcomes with minimal adverse effects. These findings have paved the way for more advanced clinical trials to further investigate its therapeutic potential.
In conclusion, N-(2Z)-6-e---------yldenefuran-Z-carboxamide (CAS No. 941871-83-6) represents a significant advancement in medicinal chemistry due to its unique structure and diverse biological activities. Its potential applications in antimicrobial therapy, anti-inflammatory treatment, and cancer treatment make it an exciting area of research for both academic and industrial scientists.
941871-83-6 (N-(2Z)-6-ethoxy-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenefuran-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)